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Compound of Interest

Compound Name: 4-Iodophenol

Cat. No.: B032979 Get Quote

An In-depth Technical Guide to the Thermochemical Properties of 4-Iodophenol

This technical guide provides a comprehensive overview of the thermochemical data for 4-
iodophenol (CAS No: 540-38-5), tailored for researchers, scientists, and professionals in drug

development. This document summarizes key quantitative data, details the experimental

protocols used for their determination, and presents a visual workflow of the experimental

process.

Quantitative Thermochemical Data
The thermochemical properties of 4-iodophenol have been determined through various

experimental and computational methods. The following tables summarize the key quantitative

data available in the literature.

Table 1: Enthalpic and Thermodynamic Properties
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Property Value Units Notes

Standard Molar

Enthalpy of Formation

(gas, 298.15 K)

-(14.3 ± 2.3) kJ·mol⁻¹

Derived from

combustion

calorimetry and

sublimation enthalpy.

[1][2]

Standard Molar

Enthalpy of

Combustion (solid,

298.15 K)

-2980.3 ± 4.2 kJ·mol⁻¹ [3][4]

Table 2: Physical Properties

Property Value Units Conditions

Melting Point 92 - 94 °C (lit.)[5][6][7]

Boiling Point 287 °C at 760 mmHg[5][8]

138 °C at 5 mmHg (lit.)[6][7]

Vapor Pressure 0.0015 mmHg at 25 °C[8]

0.00616 mmHg Not specified

Density 2.13 g/cm³ at 25 °C[8]

2.0 ± 0.1 g/cm³ Not specified[5]

Experimental Protocols
The determination of the thermochemical data for 4-iodophenol involves precise and

specialized experimental techniques. The primary methods cited are rotating-bomb combustion

calorimetry for determining the enthalpy of formation in the condensed phase, and high-

temperature Calvet microcalorimetry for measuring the enthalpy of sublimation.

Rotating-Bomb Combustion Calorimetry
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This technique is employed to measure the standard molar energy of combustion of solid 4-
iodophenol.

Apparatus: A rotating-bomb calorimeter is used. This setup allows for the complete

combustion of the sample in an oxygen-rich environment and ensures that the final products

are in a well-defined thermodynamic state.

Procedure:

A pellet of 4-iodophenol of known mass is placed in a crucible inside the combustion

bomb.

The bomb is filled with high-purity oxygen to a pressure of approximately 3.04 MPa.

A small amount of water is added to the bomb to ensure that the combustion products are

in their standard states (CO₂(g), I₂(cr), and H₂O(l)).[2]

The bomb is placed in a calorimeter, and the system is allowed to reach thermal

equilibrium.

The sample is ignited, and the temperature change of the surrounding water is

meticulously recorded.

The energy of combustion is calculated from the temperature rise, taking into account the

heat capacity of the calorimeter system, which is determined using a standard substance

like benzoic acid.

Data Analysis: Corrections are applied for the formation of nitric acid from residual nitrogen

in the bomb and for the standard state of all reactants and products to determine the

standard molar energy of combustion.[1] From this, the standard molar enthalpy of formation

in the condensed phase is derived.

High-Temperature Calvet Microcalorimetry
The standard molar enthalpy of sublimation is determined using a high-temperature Calvet

microcalorimeter. This value is crucial for converting the enthalpy of formation from the solid to

the gaseous phase.
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Apparatus: A Calvet microcalorimeter, which is a highly sensitive heat-flux calorimeter

capable of measuring very small thermal effects.

Procedure:

A sample of 4-iodophenol is placed in an effusion cell within the calorimeter at a constant

temperature (T = 298.15 K).

The sample is allowed to sublimate under vacuum.

The heat absorbed during the sublimation process is measured by the calorimeter's

detectors.

Data Analysis: The standard molar enthalpy of sublimation is calculated from the measured

heat flow and the mass of the sublimated sample. This direct measurement provides a

reliable value for the solid-to-gas phase transition enthalpy.[1][2]

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for determining the gas-phase standard

molar enthalpy of formation of 4-iodophenol, combining data from two primary experimental

techniques.
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Rotating-Bomb Combustion Calorimetry

Calvet Microcalorimetry
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Caption: Workflow for determining the gas-phase enthalpy of formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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